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Compound of Interest

Compound Name: 6-Nitronicotinamide

Cat. No.: B11771606

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 6-Nitronicotinamide in a research laboratory setting.

Introduction

6-Nitronicotinamide is a derivative of nicotinamide, also known as niacinamide, a form of
vitamin B3. The introduction of a nitro group to the nicotinamide scaffold can significantly alter
its biological properties, a strategy often employed in medicinal chemistry to develop novel
therapeutic agents. Nitro-containing compounds are known to exhibit a wide range of biological
activities, including antimicrobial, anti-inflammatory, and antineoplastic effects.[1][2] This
document outlines the essential procedures for handling 6-Nitronicotinamide, along with
representative protocols for its in vitro evaluation.

Safety and Handling
2.1 Hazard Identification

While a specific Safety Data Sheet (SDS) for 6-Nitronicotinamide is not readily available,
based on the SDS of structurally related compounds such as 6-aminonicotinamide and other
nitroaromatic compounds, the following hazards should be assumed:

e Causes skin irritation.[3][4]
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Causes serious eye irritation.[3][4]

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause damage to organs through prolonged or repeated exposure.

The toxicological properties have not been fully investigated.[5]

2.2 Personal Protective Equipment (PPE)

When handling 6-Nitronicotinamide, appropriate PPE must be worn:

e Gloves: Nitrile rubber gloves are recommended.

o Eye Protection: Safety glasses with side shields or goggles are mandatory.[4]
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator for dusts should be used.[5]

2.3 Engineering Controls

o All work with solid 6-Nitronicotinamide should be conducted in a certified chemical fume
hood to avoid inhalation of dust.[5]

e An eyewash station and safety shower must be readily accessible.
2.4 First Aid Measures

« If on skin: Immediately wash with plenty of water. If skin irritation occurs, seek medical
advice.[3][4]

« Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3][4]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]
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« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

2.5 Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]
Keep away from strong oxidizing agents.[5]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Waste should be considered hazardous.[5]

Physicochemical Data

The following table summarizes the known and predicted physicochemical properties of 6-
Nitronicotinamide and related compounds.

6-Hydroxy-5-nitronicotinic

Property Acid Nicotinamide
Physical State Solid, Crystal - Powder[3] Crystalline Solid
Color Slightly pale yellow - Yellow[3] White

Melting Point 291°C[3] 128 - 131 °C
Molecular Formula C6H4N205[3] C6H6N20
Solubility No data available Soluble in water

Experimental Protocols

4.1 Preparation of Stock Solutions

This protocol describes the preparation of a stock solution of 6-Nitronicotinamide for use in in
vitro assays.

Materials:

e 6-Nitronicotinamide powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh the desired amount of 6-Nitronicotinamide powder inside a chemical fume
hood.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

o Cap the tube tightly and vortex until the compound is completely dissolved.
» Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
4.2 In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of 6-Nitronicotinamide on a
cancer cell line.

Materials:

Cancer cell line (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

6-Nitronicotinamide stock solution (e.g., 10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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DMSO

Phosphate-buffered saline (PBS)

Multi-channel pipette

Plate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24
hours.

Prepare serial dilutions of 6-Nitronicotinamide in complete cell culture medium from the
stock solution.

Remove the old medium from the wells and add 100 pL of the diluted compound solutions.
Include vehicle control (DMSO) and untreated control wells.

Incubate the plate for 48-72 hours.
Add 10 pL of MTT solution to each well and incubate for 4 hours.

Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Read the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability and determine the IC50 value.

Quantitative Data

The following table presents hypothetical quantitative data for the biological activity of 6-

Nitronicotinamide based on the known activities of similar compounds.
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Assay Type Target Metric Value
) o HeLa (Cervical
Anticancer Activity IC50 15.6 uM
Cancer)
MCF-7 (Breast
IC50 22.1 M
Cancer)
A549 (Lung Cancer) IC50 35.8 uM
o ) o Staphylococcus
Antimicrobial Activity MIC 31.25 pg/mL
aureus
Escherichia coli MIC 62.5 pg/mL
Candida albicans MIC 125 pg/mL
Visualizations
6.1 Experimental Workflow for In Vitro Screening
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Caption: Workflow for in vitro screening of 6-Nitronicotinamide.

6.2 Postulated Signaling Pathway of 6-Nitronicotinamide

Click to download full resolution via product page
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Caption: Postulated mechanism of action for 6-Nitronicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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